molecular formula C11H11NO2 B8438188 4-Acetoxymethylindole

4-Acetoxymethylindole

Cat. No.: B8438188
M. Wt: 189.21 g/mol
InChI Key: VOFVIRFXBHCJDU-UHFFFAOYSA-N
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Description

4-Acetoxymethylindole is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11NO2

Molecular Weight

189.21 g/mol

IUPAC Name

1H-indol-4-ylmethyl acetate

InChI

InChI=1S/C11H11NO2/c1-8(13)14-7-9-3-2-4-11-10(9)5-6-12-11/h2-6,12H,7H2,1H3

InChI Key

VOFVIRFXBHCJDU-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OCC1=C2C=CNC2=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Hydroxymethylindole (17 g) is heated in pyridine (12 ml) with acetic anhydride (11.9 ml) for three hours on the steam bath. After dilution with ether, the reaction mixture is first shaken out with 1N hydrochloric acid, then with saturated sodium bicarbonate solution and finally with water. The ether solution is evaporated. 20 g of 4-acetoxymethylindole remains.
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